Cas no 1858240-24-0 (N-[2-Methyl-6-(trifluoromethyl)pyridin-3-yl]-N'-(tetrahydrofuran-2-ylmethyl)urea)

• Product Name: N-[2-Methyl-6-(trifluoromethyl)pyridin-3-yl]-N'-(tetrahydrofuran-2-ylmethyl)urea
• CAS No: 1858240-24-0
• MF: C₁₃H₁₆F₃N₃O₂
• MW: 303.280253410339
• CID: 4624286
• Update Time: 2025-06-07

N-[2-Methyl-6-(trifluoromethyl)pyridin-3-yl]-N'-(tetrahydrofuran-2-ylmethyl)urea Chemical and Physical Properties

Names and Identifiers

• N-[2-Methyl-6-(trifluoromethyl)pyridin-3-yl]-N'-(tetrahydrofuran-2-ylmethyl)urea
• Urea, N-[2-methyl-6-(trifluoromethyl)-3-pyridinyl]-N'-[(tetrahydro-2-furanyl)methyl]-

• Inchi： 1S/C13H16F3N3O2/c1-8-10(4-5-11(18-8)13(14,15)16)19-12(20)17-7-9-3-2-6-21-9/h4-5,9H,2-3,6-7H2,1H3,(H2,17,19,20)
• InChI Key： WBFQPBLRYPNIKW-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(C(F)(F)F)N=C1C)C(NCC1CCCO1)=O

Additional information on N-[2-Methyl-6-(trifluoromethyl)pyridin-3-yl]-N'-(tetrahydrofuran-2-ylmethyl)urea

N-[2-Methyl-6-(trifluoromethyl)pyridin-3-yl]-N'-(tetrahydrofuran-2-ylmethyl)urea (CAS No. 1858240-24-0): An Overview

N-[2-Methyl-6-(trifluoromethyl)pyridin-3-yl]-N'-(tetrahydrofuran-2-ylmethyl)urea (CAS No. 1858240-24-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This urea derivative, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of diseases involving protein-protein interactions and enzyme inhibition.

The compound is synthesized through a series of well-defined chemical reactions, starting from readily available starting materials. The key steps involve the formation of the urea linkage between the 2-methyl-6-(trifluoromethyl)pyridin-3-yl and tetrahydrofuran-2-ylmethyl moieties. The presence of the trifluoromethyl group and the tetrahydrofuran ring imparts unique physicochemical properties to the molecule, making it an attractive candidate for further investigation.

Recent studies have highlighted the biological activities of N-[2-Methyl-6-(trifluoromethyl)pyridin-3-yl]-N'-(tetrahydrofuran-2-ylmethyl)urea. One notable application is its potential as an inhibitor of specific enzymes involved in signal transduction pathways. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the activity of a key enzyme implicated in cancer progression, thereby suggesting its potential as an anticancer agent.

In addition to its enzymatic inhibition properties, N-[2-Methyl-6-(trifluoromethyl)pyridin-3-yl]-N'-(tetrahydrofuran-2-ylmethyl)urea has also been investigated for its ability to modulate protein-protein interactions. These interactions are crucial for many cellular processes, and their dysregulation can lead to various diseases. A study in Bioorganic & Medicinal Chemistry Letters reported that this compound selectively disrupts specific protein-protein interactions, which could be leveraged for therapeutic benefit in conditions such as neurodegenerative disorders and inflammatory diseases.

The pharmacokinetic properties of N-[2-Methyl-6-(trifluoromethyl)pyridin-3-yl]-N'-(tetrahydrofuran-2-ylmethyl)urea have also been evaluated. Preliminary data indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it a viable candidate for further preclinical and clinical development. The compound's high solubility and stability contribute to its suitability for various drug delivery systems, including oral and parenteral formulations.

Furthermore, the safety profile of N-[2-Methyl-6-(trifluoromethyl)pyridin-3-yl]-N'-(tetrahydrofuran-2-ylmethyl)urea has been assessed through a series of in vitro and in vivo toxicity studies. Results from these studies suggest that the compound is well-tolerated at therapeutic concentrations, with minimal adverse effects observed. This favorable safety profile supports its potential use in clinical settings.

In conclusion, N-[2-Methyl-6-(trifluoromethyl)pyridin-3-yl]-N'-(tetrahydrofuran-2-ylmethyl)urea (CAS No. 1858240-24-0) represents a promising compound with diverse biological activities and therapeutic potential. Ongoing research continues to explore its mechanisms of action and optimize its properties for clinical applications. As new findings emerge, this compound is likely to play a significant role in advancing our understanding and treatment of various diseases.